Cas no 138426-29-6 (1,2,4-Thiadiazole, 5-chloro-3-[3-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,4-Thiadiazole, 5-chloro-3-[3-(trifluoromethyl)phenyl]-
• CAS No: 138426-29-6
• MF: C₉H₄ClF₃N₂S
• MW: 264.654669761658
• MDL: MFCD14707356
• CID: 3720620
• PubChem ID: 19918440
• Update Time: 2025-10-08

1,2,4-Thiadiazole, 5-chloro-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 5-chloro-3-[3-(trifluoromethyl)phenyl]-
• 5-chloro-3-[3-(trifluoromethyl)phenyl]-1,2,4-thiadiazole
• MFCD14707356
• DTXSID701199641
• 138426-29-6
• AKOS014601679
• 5-Chloro-3-(3-(trifluoromethyl)phenyl)-1,2,4-thiadiazole
• RNFCBGATYRHEBF-UHFFFAOYSA-N
• SCHEMBL9028816

• MDL： MFCD14707356
• Inchi： 1S/C9H4ClF3N2S/c10-8-14-7(15-16-8)5-2-1-3-6(4-5)9(11,12)13/h1-4H
• InChI Key： RNFCBGATYRHEBF-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2=CC=CC(C(F)(F)F)=C2)=NS1

Computed Properties

• Exact Mass: 263.9735815g/mol
• Monoisotopic Mass: 263.9735815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1,2,4-Thiadiazole, 5-chloro-3-[3-(trifluoromethyl)phenyl]-

Compound CAS No. 138426-29-6: 1,2,4-Thiadiazole, 5-chloro-3-[3-(trifluoromethyl)phenyl]-

The compound 1,2,4-thiadiazole, 5-chloro-3-[3-(trifluoromethyl)phenyl]- (CAS No. 138426-29-6) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered rings containing sulfur and nitrogen atoms. The presence of the trifluoromethyl group at the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the importance of thiadiazole derivatives in the development of advanced materials. For instance, 1,2,4-thiadiazole derivatives have been explored for their potential as building blocks in organic electronics. The incorporation of electron-withdrawing groups like the trifluoromethyl group enhances the electron-deficient nature of the thiadiazole ring, making it suitable for applications in field-effect transistors (FETs) and other electronic devices. Researchers have demonstrated that these compounds can exhibit excellent charge transport properties, which are critical for high-performance electronic materials.

In addition to electronic applications, 5-chloro-3-[3-(trifluoromethyl)phenyl]-1,2,4-thiadiazole has shown promise in the field of catalysis. The chlorine atom at position 5 and the trifluoromethyl group at position 3 create a highly polarizable structure that can facilitate various catalytic reactions. Recent experiments have revealed that this compound can act as an efficient catalyst in organocatalytic reactions, particularly in the synthesis of complex organic molecules. Its ability to stabilize transition states through both steric and electronic effects makes it a valuable tool in modern organic synthesis.

The synthesis of 1,2,4-thiadiazole derivatives has also been a topic of extensive research. Traditional methods often involve multi-step procedures with low yields and harsh reaction conditions. However, recent advancements have introduced more efficient synthetic routes. For example, one-pot synthesis methods using microwave-assisted techniques have been reported to produce 5-chloro-3-[3-(trifluoromethyl)phenyl]-1,2,4-thiadiazole with high purity and yield. These methods not only reduce reaction time but also minimize the use of hazardous reagents, aligning with green chemistry principles.

The structural versatility of 1,2,4-thiadiazole derivatives has also led to their exploration in medicinal chemistry. The compound's ability to form hydrogen bonds and its potential as a ligand for metal ions make it a promising candidate for drug design. Recent studies have focused on its role as a scaffold for developing anti-inflammatory and anticancer agents. Preliminary results indicate that certain analogs exhibit significant biological activity without causing severe side effects.

Furthermore, 5-chloro-3-[3-(trifluoromethyl)phenyl]-1,2,4-thiadiazole has been investigated for its environmental applications. Its ability to adsorb heavy metals from aqueous solutions has been studied extensively. Research findings suggest that this compound can effectively remove ions like lead (Pb²⁺) and cadmium (Cd²⁺), offering a potential solution for water purification technologies.

In conclusion,1,2,4-thiadiazole derivatives, particularly 5-chloro-3-[3-(trifluoromethyl)phenyl]-1,2,4-thiadiazole, continue to be a focal point in chemical research due to their diverse applications and unique properties. From organic electronics to catalysis and medicinal chemistry